Cas no 442671-21-8 (5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 442671-21-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4651734
• Update Time: 2025-10-31

5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 5-(methoxymethyl)-2-phenyl-4H-pyrazol-3-one
• MFCD03197064
• 5-Methoxymethyl-2-phenyl-2,4-dihydro-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-5-(methoxymethyl)-2-phenyl-

• Inchi： 1S/C11H12N2O2/c1-15-8-9-7-11(14)13(12-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： WMGGKXZLAROCKD-UHFFFAOYSA-N
• SMILES： N1=C(COC)CC(=O)N1C1=CC=CC=C1

Additional information on 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

5-(Methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one: A Comprehensive Overview

5-(Methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS No. 442671-21-8) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are known for their versatile applications in drug discovery and material science. The molecule's unique structure, characterized by a pyrazolone ring system with a phenyl group and a methoxymethyl substituent, makes it a valuable compound for both academic research and industrial applications.

The pyrazolone ring system is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. In the case of 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, the phenyl group is attached at position 2, while the methoxymethyl group is located at position 5. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to undergo nucleophilic addition reactions has been particularly useful in constructing complex molecular architectures with desired pharmacological properties.

In terms of synthesis, 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one can be prepared through a variety of methods, including condensation reactions involving aldehydes or ketones with appropriate amine derivatives. One notable approach involves the reaction of phenylacetonitrile with hydroxylamine hydrochloride in the presence of an acid catalyst. This method not only ensures high yield but also provides a straightforward pathway for large-scale production.

The compound's physical properties are also worth noting. Its molecular weight is approximately 197 g/mol, and it exists as a crystalline solid under standard conditions. The methoxymethyl group contributes to the molecule's solubility in organic solvents, while the phenyl group enhances its stability under thermal conditions. These properties make it an ideal candidate for use in both laboratory settings and industrial processes.

From an applications perspective, 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has found utility in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of drugs targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Additionally, its ability to act as a chelating agent has led to its use in metalloorganic chemistry and catalysis.

Recent advancements in computational chemistry have further elucidated the electronic structure of this compound. Quantum mechanical studies have revealed that the pyrazolone ring system exhibits significant conjugation effects due to the presence of nitrogen and oxygen atoms. This conjugation not only stabilizes the molecule but also influences its reactivity towards electrophiles and nucleophiles.

In conclusion, 5-(methoxymethyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (CAS No. 442671-21-) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, favorable physical properties, and diverse applications make it a subject of continued interest for researchers worldwide.